Chromium, tris(2,4-pentanedionato-O,O')-, (OC-6-11)-
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Overview
Description
Chromium, tris(2,4-pentanedionato-O,O')-, (OC-6-11)-, also known as Chromium, tris(2,4-pentanedionato-O,O')-, (OC-6-11)-, is a useful research compound. Its molecular formula is C15H24CrO6 and its molecular weight is 352.34 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C15H24CrO6 |
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Molecular Weight |
352.34 g/mol |
IUPAC Name |
chromium;(Z)-4-hydroxypent-3-en-2-one |
InChI |
InChI=1S/3C5H8O2.Cr/c3*1-4(6)3-5(2)7;/h3*3,6H,1-2H3;/b3*4-3-; |
InChI Key |
MJSNUBOCVAKFIJ-LNTINUHCSA-N |
Isomeric SMILES |
C/C(=C/C(=O)C)/O.C/C(=C/C(=O)C)/O.C/C(=C/C(=O)C)/O.[Cr] |
Canonical SMILES |
CC(=CC(=O)C)O.CC(=CC(=O)C)O.CC(=CC(=O)C)O.[Cr] |
Synonyms |
acetyl acetonate acetyl acetonate, chromium (III) salt acetyl acetonate, copper (+2) salt acetyl acetonate, manganese (II) salt acetyl acetonate, manganese (III) salt acetyl acetonate, potassium salt acetyl acetonate, sodium salt acetylacetonate chromium(III) acetylacetonate copper acetylacetonate copper(II) acetylacetonate Cu(II) acetyl acetonate cupric acetylacetonate manganese acetylacetonate Nd(III)-acetylacetonate vanadyl acetylacetonate |
Origin of Product |
United States |
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